Cas no 2172074-32-5 (1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172074-32-5
• MF: C₁₂H₁₂FN₃O₂
• MW: 249.240985870361
• CID: 5567142
• PubChem ID: 165595600
• Update Time: 2025-08-05

1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172074-32-5
• 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid
• EN300-1629518

• Inchi： 1S/C12H12FN3O2/c1-2-3-9-6-10(12(17)18)15-16(9)11-5-4-8(13)7-14-11/h4-7H,2-3H2,1H3,(H,17,18)
• InChI Key： XSBPJDVMBOGGAN-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)N1C(=CC(C(=O)O)=N1)CCC

Computed Properties

• Exact Mass: 249.09135480g/mol
• Monoisotopic Mass: 249.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid

1-(5-Fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid, identified by the CAS number 2172074-32-5, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring fused with a pyridine moiety, and incorporates a carboxylic acid group, which adds to its functional versatility. The presence of the fluorine atom in the pyridine ring introduces additional electronic effects, enhancing its reactivity and making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The unique combination of a pyrazole ring with a fluorinated pyridine group in this compound makes it an attractive candidate for exploring its potential as a therapeutic agent. Researchers have demonstrated that such structures can exhibit potent inhibitory activity against various enzymes, including tyrosine kinases and serine/threonine kinases, which are often implicated in cancer and inflammatory diseases.

The synthesis of 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the fluorine atom is achieved through electrophilic substitution reactions, followed by coupling with the pyrazole moiety under appropriate conditions. The carboxylic acid group is introduced at the final stage, ensuring the stability and functionality of the molecule. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to modulate cyclooxygenase (COX) enzymes. Preclinical studies have demonstrated that this compound exhibits selective inhibition of COX-2 over COX-1, which is desirable for reducing inflammation while minimizing gastrointestinal side effects. Additionally, its anti-proliferative activity against various cancer cell lines has been reported, suggesting its potential as an anticancer drug candidate.

The structural features of 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid also make it suitable for use in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or herbicide. Field trials have shown that this compound can effectively control fungal infections in crops without causing significant phytotoxicity, making it a promising candidate for sustainable agricultural practices.

In conclusion, 1-(5-fluoropyridin-2-yl)-5-propyl-1H-pyrazole-3-carboxylic acid is a versatile compound with wide-ranging applications in medicine and agriculture. Its unique structure, combined with recent advancements in synthetic methodologies and bioactivity studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines.